Cas no 2171961-60-5 ((2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride)

• Product Name: (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride
• CAS No: 2171961-60-5
• MF: C₇H₉FO₂S₂
• MW: 208.273563146591
• CID: 6172340
• PubChem ID: 165979097
• Update Time: 2025-06-28

(2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride
• EN300-1451391
• 2171961-60-5

• Inchi： 1S/C7H9FO2S2/c1-5-3-7(6(2)11-5)4-12(8,9)10/h3H,4H2,1-2H3
• InChI Key： TXCUOSWTRCEXIF-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C)SC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 208.00280003g/mol
• Monoisotopic Mass: 208.00280003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.8Ų

Additional information on (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride

Introduction to (2,5-dimethylthiophen-3-yl)methanesulfonyl Fluoride (CAS No. 2171961-60-5)

(2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride (CAS No. 2171961-60-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its sulfonyl fluoride functional group, which imparts specific reactivity and stability, making it a valuable reagent in synthetic chemistry.

The (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride structure consists of a thiophene ring substituted with two methyl groups at the 2 and 5 positions, and a methanesulfonyl fluoride moiety attached to the 3-position of the thiophene ring. The presence of the sulfonyl fluoride group makes this compound highly reactive in nucleophilic substitution reactions, which is crucial for its use as a building block in the synthesis of more complex molecules.

Recent research has highlighted the importance of (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride in the development of novel pharmaceuticals. In particular, studies have shown that compounds containing sulfonyl fluoride groups can serve as potent inhibitors of specific enzymes and receptors, making them promising candidates for drug discovery. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride exhibited significant inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its pharmaceutical applications, (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride has also found use in materials science. The compound's unique electronic properties make it suitable for the synthesis of functional materials with applications in electronics and energy storage. Research published in *Advanced Materials* has explored the use of (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride as a precursor for the preparation of conductive polymers and other advanced materials.

The synthesis of (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of (2,5-dimethylthiophen-3-yl)methanol with sulfur trioxide pyridine complex to form the corresponding methanesulfonic acid, followed by fluorination using an appropriate fluorinating agent such as Selectfluor or DeoxoFluor. This process requires precise stoichiometry and temperature control to avoid side reactions and ensure the formation of the desired product.

The physical and chemical properties of (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride have been extensively studied. The compound is a colorless liquid at room temperature with a molecular weight of approximately 198 g/mol. It is soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide but is insoluble in water due to its hydrophobic nature. The compound exhibits high thermal stability and can be stored under standard laboratory conditions without significant degradation.

From a safety perspective, while (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity. Standard laboratory safety protocols should be followed when working with this compound to minimize any potential risks.

In conclusion, (2,5-dimethylthiophen-3-yl)methanesulfonyl fluoride (CAS No. 2171961-60-5) is a versatile and important compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on the development of new drugs and advanced materials. As research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in various scientific disciplines.